
A Comprehensive Technical Guide to the
Physical Properties of n-Heptadecane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Heptadecane

Cat. No.: B057597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
n-Heptadecane (C₁₇H₃₆) is a long-chain saturated hydrocarbon belonging to the alkane series.

Its physical characteristics are foundational to its applications in various scientific fields,

including its use as a reference standard, in phase-change materials, and as a component in

complex organic mixtures. This guide provides an in-depth overview of the core physical

properties of n-heptadecane, complete with detailed experimental protocols for their

determination and a summary of quantitative data.

Core Physical Properties of n-Heptadecane
The physical behavior of n-heptadecane is dictated by its molecular structure, a straight chain

of seventeen carbon atoms saturated with hydrogen atoms. This structure leads to its

characteristic nonpolar nature and predictable physical constants under standard conditions.

Quantitative Data Summary
A compilation of the key physical properties of n-heptadecane is presented in the table below

for easy reference and comparison.
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Physical Property Value Units Conditions

Molecular Weight 240.47 g/mol -

Melting Point
20-22[1][2], 21.1 to

22.9[3], 22[4]
°C 1 atm

Boiling Point
302[1][2][4][5],

301.9[3]
°C 1 atm

Density
0.777[1][2][5], 0.778[6]

[7], 0.78[4]
g/mL at 20-25 °C

Solubility in Water Immiscible[1][5] - Standard

Solubility in Solvents
Chloroform (Slightly),

Hexane (Slightly)[1]
- Standard

Viscosity 4.21[3] mPa·s at 20 °C

Refractive Index
1.436[1][2], 1.437[8],

1.4369[7]
nD at 20 °C

Vapor Pressure 1[1][2] mm Hg at 115 °C

Flash Point 149[3] °C -

Experimental Protocols
Accurate determination of physical properties is paramount for the reliable application of

chemical compounds. The following sections detail the methodologies for measuring the key

physical properties of n-heptadecane.

Determination of Melting Point
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid phase at atmospheric pressure.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered n-heptadecane is packed into a

capillary tube, sealed at one end, to a height of 2-3 mm.
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Apparatus: A calibrated melting point apparatus equipped with a heating block, a

thermometer, and a means of observing the sample is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last crystal melts is recorded as the end of the melting

range.

Data Analysis: The melting point is reported as a range from the initial to the final

temperature of melting. For a pure substance like n-heptadecane, this range should be

narrow.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation Method

Apparatus: A standard distillation apparatus is assembled, consisting of a round-bottom

flask, a condenser, a thermometer, and a receiving flask.

Procedure:

A sample of n-heptadecane is placed in the round-bottom flask along with a few boiling

chips to ensure smooth boiling.

The liquid is heated gently.
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The thermometer bulb is positioned so that the top of the bulb is level with the bottom of

the side arm of the distillation head, ensuring it measures the temperature of the vapor

that is in equilibrium with the boiling liquid.

As the liquid boils, the vapor rises, condenses in the condenser, and the condensate is

collected in the receiving flask.

The temperature is recorded when it becomes constant, which indicates the boiling point

at the ambient atmospheric pressure.

Correction: The observed boiling point may be corrected to standard pressure (760 mmHg) if

the measurement is made at a different pressure.

Determination of Density
Density is the mass of a substance per unit volume.

Methodology: Pycnometer or Vibrating Tube Densimeter

Pycnometer Method:

The mass of a clean, dry pycnometer (a flask with a specific volume) is accurately

determined.

The pycnometer is filled with n-heptadecane, ensuring no air bubbles are trapped, and its

mass is measured.

The temperature of the n-heptadecane is recorded.

The volume of the pycnometer is determined by repeating the process with a reference

liquid of known density, such as water.

The density is calculated by dividing the mass of the n-heptadecane by its volume.

Vibrating Tube Densimeter Method: A more modern and precise method involves using an

instrument like an Anton Paar U-tube densimeter.[9]

The instrument's U-shaped tube is filled with the n-heptadecane sample.
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The tube is electronically excited to oscillate at its natural frequency.

The instrument measures the frequency of oscillation, which is directly related to the

density of the sample.

The temperature is precisely controlled during the measurement.

Determination of Viscosity
Viscosity is a measure of a fluid's resistance to flow.

Methodology: Vibrating Wire Viscometer

Apparatus: A vibrating wire viscometer is a sophisticated instrument used for accurate

viscosity measurements.[9]

Principle: A wire is immersed in the n-heptadecane sample and is made to vibrate. The

damping of the vibration by the fluid is measured.

Procedure:

The sample cell is filled with n-heptadecane.

The temperature of the sample is precisely controlled.

The wire is set into vibration, and the instrument measures the characteristics of the

damped oscillation.

Data Analysis: The viscosity is calculated from the measured damping and the known

properties of the wire and the experimental setup.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material.

Methodology: Abbe Refractometer
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Apparatus: An Abbe refractometer is a common laboratory instrument for measuring the

refractive index of liquids.

Procedure:

A few drops of n-heptadecane are placed on the prism of the refractometer.

The prism is closed, and the sample is allowed to come to a constant temperature,

typically 20 °C, often controlled by a water bath.

Light is passed through the sample, and the user looks through the eyepiece to see a light

and a dark field.

The control knob is adjusted until the boundary between the light and dark fields is sharp

and centered on the crosshairs.

The refractive index is read directly from the instrument's scale.

Determination of Vapor Pressure
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases (solid or liquid) at a given temperature in a closed system.

Methodology: Correlation Gas Chromatography

Principle: This method relates the retention time of a substance in a gas chromatograph to its

vapor pressure.

Procedure:

A gas chromatograph with a suitable column (e.g., a capillary column) is used.

A series of n-alkanes with known vapor pressures are injected into the gas chromatograph

at a specific temperature, and their retention times are recorded.

n-Heptadecane is then injected under the same conditions, and its retention time is

measured.
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Data Analysis: A correlation is established between the known vapor pressures of the

standard n-alkanes and their retention times. This correlation is then used to determine the

vapor pressure of n-heptadecane from its retention time.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the experimental determination of a

physical property of a chemical compound like n-heptadecane.
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Start: Define Physical Property to be Measured

Sample Preparation
(Purity Check, Degassing, etc.)

Instrument Setup & Calibration
(e.g., Refractometer, Viscometer)

Experimental Measurement
(Temperature Control, Data Acquisition)

Raw Data Collection

Data Analysis & Calculation
(e.g., Applying Formulas, Statistical Analysis)

Error Analysis
(Uncertainty Assessment)

Conclusion: Final Property Value & Report

Click to download full resolution via product page

Caption: A generalized workflow for determining a physical property of a chemical compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b057597?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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